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Compound of Interest

Compound Name: Formamidine hydrochloride

Cat. No.: B031339

Welcome to the technical support center for the optimization of formamidinium hydrochloride
(FAHCI) molar ratios in perovskite precursors. This resource is designed for researchers,
scientists, and professionals in drug development working with perovskite-based technologies.
Here you will find troubleshooting guides and frequently asked questions (FAQs) to address
specific challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of formamidinium hydrochloride (FAHCI) as an additive in
formamidinium lead iodide (FAPDIs) perovskite precursors?

Al: Formamidinium hydrochloride (FAHCI) is primarily used as a stabilizing and crystal-growth-
modifying additive in FAPDbIs perovskite precursors. Its main functions are to:

o Stabilize the a-Phase: FAPbIs can exist in a photoactive black a-phase and a non-
photoactive yellow d-phase at room temperature. FAHCI helps to stabilize the desired a-
phase, preventing its degradation into the d-phase.

e Improve Crystallinity and Morphology: The addition of chloride ions can influence the
crystallization process, leading to larger grain sizes, reduced defect densities, and improved
film quality. This is crucial for achieving high-performance and stable perovskite solar cells.
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» Enhance Device Performance: By improving the film quality and stabilizing the perovskite
phase, FAHCI can lead to significant improvements in power conversion efficiency (PCE),
open-circuit voltage (Voc), and fill factor (FF).[1]

Q2: How does the molar ratio of FAHCI affect the perovskite film and the final device
performance?

A2: The molar ratio of FAHCI is a critical parameter that significantly impacts the properties of
the perovskite film and the performance of the solar cell. An optimized molar ratio can lead to:

» Increased Grain Size: Appropriate concentrations of FAHCI can promote the growth of larger,
more uniform perovskite grains, which reduces grain boundaries and associated defects.

» Reduced Non-radiative Recombination: By passivating defects, FAHCI can suppress non-
radiative recombination of charge carriers, leading to longer carrier lifetimes and higher
device efficiencies.

e Improved Stability: A well-controlled amount of FAHCI can enhance the environmental
stability of the perovskite film, making the devices more robust against degradation from
humidity and temperature.[1]

Conversely, a non-optimal molar ratio can lead to detrimental effects, as detailed in the
troubleshooting guide below.

Q3: Are there alternative chloride-based additives to FAHCI?

A3: Yes, several other chloride-based additives are used in formamidinium-based perovskites,
with methylammonium chloride (MACI) being the most common. Other additives that have
been investigated include guanidinium chloride (GuCl), cesium chloride (CsCl), rubidium
chloride (RbCI), and potassium chloride (KCI).[2] Each of these additives can influence the
perovskite's properties differently based on the size and chemical nature of the cation. The
choice of additive often depends on the specific perovskite composition and the desired film
characteristics.

Troubleshooting Guide
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Problem

Possible Cause (Related to
FAHCI Molar Ratio)

Suggested Solution

Yellowish or Incomplete Black
Perovskite Film (Presence of

0-phase)

Insufficient FAHCI: The molar
ratio of FAHCI may be too low
to effectively stabilize the a-
phase of FAPDlIs.

Gradually increase the molar
percentage of FAHCI in the
precursor solution. Start with a
low concentration (e.g., 5
mol%) and incrementally
increase it while monitoring the

film's phase purity using XRD.

Poor Film Morphology

(Pinholes, Small Grains)

Non-optimal FAHCI
Concentration: Both insufficient
and excessive amounts of
FAHCI can negatively impact
the crystallization process,

leading to poor film quality.

Systematically vary the FAHCI
molar ratio to find the optimal
concentration for your specific
precursor composition and
processing conditions.
Characterize the film
morphology at each

concentration using SEM.

Low Power Conversion
Efficiency (PCE)

Sub-optimal FAHCI Ratio: The
FAHCI concentration directly
affects all photovoltaic
parameters. An incorrect ratio
can lead to increased defects,
poor charge transport, and

high recombination rates.

Correlate the device
performance metrics (PCE,
Voc, Jsc, FF) with the FAHCI
molar ratio. A systematic study
is necessary to identify the
optimal concentration that
yields the highest PCE.

Poor Device Stability and

Rapid Degradation

Excess FAHCI: While FAHCI
can enhance stability, an
excessive amount may
introduce additional defects or
hygroscopic sites, leading to
faster degradation under

ambient conditions.

Optimize the FAHCI
concentration for long-term
stability by performing aging
studies on unencapsulated
devices under controlled
environmental conditions (e.qg.,
ambient air with controlled

humidity).

Inconsistent Results and Poor

Reproducibility

Inhomogeneous Precursor
Solution: FAHCI may not be

fully dissolved or may

Ensure complete dissolution of
FAHCI in the precursor

solution. Gentle heating and
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precipitate out if the stirring may be required.
concentration is too high or if Consider the solubility of
the solvent is not appropriate, FAHCI in your chosen solvent

leading to variations in the film  system.

composition.

Quantitative Data on Additive Concentration

The following tables summarize the impact of chloride-based additive concentrations on the
performance of formamidinium-based perovskite solar cells.

Table 1: Effect of CsCl Molar Ratio on FAPbIz Perovskite Solar Cell Performance

Molar Ratio of

CsCl (%) Voc (V) Jsc (mA/cm?) FF (%) PCE (%)
0 1.05 22.81 70.2 16.83
5 1.07 23.54 72.1 18.15
10 1.09 24.12 71.8 18.87
15 1.08 23.89 70.9 18.26

Table 2: Effect of MACI Molar Ratio on FAPDbIs Perovskite Solar Cell Performance

Molar Ratio of

Voc (V Jsc (mA/cm? FF (% PCE (%
MACI (%) V) ( ) (%) (%)
0 0.831 16.696 40.105 5.567
40 0.908 24.181 70.037 15.379

Experimental Protocols
Protocol 1: Preparation of FAPDIs Perovskite Precursor
Solution with Varying FAHCI Molar Ratios
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This protocol describes the preparation of a stock solution of FAPbIs and the subsequent
addition of FAHCI at different molar percentages.

Materials:

Formamidinium lodide (FAI)

Lead (II) lodide (Pblz)

Formamidinium Hydrochloride (FAHCI)

Anhydrous Dimethylformamide (DMF)

Anhydrous Dimethyl Sulfoxide (DMSO)
Procedure:
o Prepare the FAPDIs Stock Solution (1 M):

o In a nitrogen-filled glovebox, dissolve 172 mg of FAI and 461 mg of Pblz in a solvent
mixture of 750 pL of DMF and 250 uL of DMSO.

o Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.
e Prepare the FAHCI Stock Solution (1 M):

o In a separate vial inside the glovebox, dissolve 80.5 mg of FAHCI in 1 mL of the same
DMF:DMSO (3:1 v/v) solvent mixture.

e Prepare Precursor Solutions with Varying FAHCI Molar Ratios:
o Label five vials as 0 mol%, 5 mol%, 10 mol%, 15 mol%, and 20 mol%.
o To each vial, add a specific volume of the FAPDbIs stock solution (e.g., 500 pL).

o Add the calculated volume of the FAHCI stock solution to each vial to achieve the desired
molar percentage relative to FAPbIs. For example, for a 5 mol% solution, add 25 pL of the
1 M FAHCI stock solution to 500 uL of the 1 M FAPDbIs stock solution.
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o Stir each solution for 30 minutes before use.

Protocol 2: Perovskite Film Deposition and Device
Fabrication

This protocol outlines a typical procedure for fabricating perovskite solar cells using the
prepared precursor solutions.

Procedure:
e Substrate Preparation:

o Clean patterned ITO-coated glass substrates sequentially with detergent, deionized water,
acetone, and isopropanol in an ultrasonic bath for 15 minutes each.

o Dry the substrates with a nitrogen gun and treat them with UV-ozone for 15 minutes.
o Deposition of Electron Transport Layer (ETL):

o Spin-coat a SnO2 nanoparticle solution onto the substrates at 3000 rpm for 30 s.

o Anneal the substrates at 150°C for 30 minutes in ambient air.

e Perovskite Film Deposition:

(¢]

Transfer the substrates into a nitrogen-filled glovebox.

[¢]

Spin-coat the prepared perovskite precursor solution (from Protocol 1) onto the SnO: layer
at 4000 rpm for 30 s.

[¢]

During the spin-coating, at 15 seconds, drop-cast 100 L of an anti-solvent (e.qg.,
chlorobenzene).

[¢]

Anneal the perovskite films at 150°C for 15 minutes.

» Deposition of Hole Transport Layer (HTL):
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o Prepare a solution of Spiro-OMeTAD (72.3 mg) in chlorobenzene (1 mL) with additives
such as 4-tert-butylpyridine (28.8 uL) and lithium bis(trifluoromethanesulfonyl)imide (Li-
TFSI) solution (17.5 pL of 520 mg/mL in acetonitrile).

o Spin-coat the HTL solution onto the perovskite layer at 4000 rpm for 30 s.

» Deposition of Metal Electrode:

o Deposit an 80 nm thick gold (Au) or silver (Ag) electrode by thermal evaporation under

high vacuum.

Visualizations
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Experimental Workflow for Optimizing FAHCI Molar Ratio
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Caption: Workflow for optimizing the FAHCI molar ratio in perovskite precursors.
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Troubleshooting Logic for FAHCI Molar Ratio Issues

Observe Poor Device
Performance or Film Quality

Morphology Issues Performance Issues

Yellow 3-Phase Present Pinholes / Small Grains Low PCE Poor Stability

Systematically Vary FAHCI

Molar Ratio Decrease FAHCI Molar Ratio

Increase FAHCI| Molar Ratio

Ensure Complete Dissolution of Additives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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